Cas no 81700-63-2 (Pentanedial,2-(phenylmethylene)-)

• Product Name: Pentanedial,2-(phenylmethylene)-
• CAS No: 81700-63-2
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 724573
• PubChem ID: 6509794
• Update Time: 2025-04-19

Pentanedial,2-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Pentanedial,2-(phenylmethylene)-
• 2-benzylideneglutaraldehyde
• 2-benzylidenepentanedial
• EINECS 279-795-3
• 81700-63-2
• SCHEMBL11147740

• Inchi： 1S/C12H12O2/c13-8-4-7-12(10-14)9-11-5-2-1-3-6-11/h1-3,5-6,8-10H,4,7H2/b12-9+
• InChI Key： HAYKPICIXKOWSF-FMIVXFBMSA-N
• SMILES： O=C/C(=C/C1C=CC=CC=1)/CCC=O

Computed Properties

• Exact Mass: 188.083729621g/mol
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes